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Compound of Interest

Compound Name: Trimethylene sulfate

Cat. No.: B092673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Trimethylene sulfate, also known as 1,3,2-dioxathiane-2,2-dioxide, is a cyclic sulfate ester

with significant applications in organic synthesis and materials science. Its strained six-

membered ring structure renders it a potent electrophile, susceptible to nucleophilic attack and

ring-opening reactions. This reactivity is harnessed for the introduction of a functionalized 3-

hydroxypropyl sulfate moiety onto various substrates. This technical guide provides an in-depth

overview of trimethylene sulfate, encompassing its chemical and physical properties, detailed

synthesis protocols, key chemical reactions, and a discussion of its toxicological profile and

safety considerations.

Chemical and Physical Properties
Trimethylene sulfate is a white crystalline solid at room temperature. Its core physicochemical

properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₃H₆O₄S [1]

Molecular Weight 138.14 g/mol [1]

Appearance White crystalline powder

Boiling Point 224-228 °C [1]

Density 1.58 g/mL [1]

Solubility
Soluble in water, ethanol, and

other polar solvents.
[1]

Synthesis of Trimethylene Sulfate
The primary route for the synthesis of trimethylene sulfate involves the cyclization of 1,3-

propanediol with a suitable sulfating agent. A common and effective method utilizes sulfuryl

chloride in the presence of a base to neutralize the HCl byproduct.

Experimental Protocol: Synthesis from 1,3-Propanediol
and Sulfuryl Chloride
Materials:

1,3-Propanediol

Sulfuryl chloride (SO₂Cl₂)

Anhydrous dichloromethane (DCM)

Anhydrous triethylamine (or other suitable non-nucleophilic base)

Anhydrous sodium sulfate

Standard laboratory glassware (round-bottom flask, dropping funnel, condenser)

Magnetic stirrer and heating mantle
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Inert atmosphere setup (e.g., nitrogen or argon line)

Procedure:

Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stir bar, a

dropping funnel, and a condenser connected to an inert gas line is charged with a solution of

1,3-propanediol in anhydrous dichloromethane.

Cooling: The flask is cooled to 0 °C in an ice bath.

Addition of Base: An equimolar amount of anhydrous triethylamine is added to the solution.

Addition of Sulfuryl Chloride: A solution of sulfuryl chloride in anhydrous dichloromethane is

added dropwise from the dropping funnel to the stirred reaction mixture over a period of 1-2

hours, maintaining the temperature at 0 °C.

Reaction: After the addition is complete, the reaction mixture is allowed to slowly warm to

room temperature and stirred for an additional 12-24 hours.

Work-up: The reaction mixture is filtered to remove the triethylammonium chloride salt. The

filtrate is then washed sequentially with cold dilute hydrochloric acid, saturated sodium

bicarbonate solution, and brine.

Drying and Concentration: The organic layer is dried over anhydrous sodium sulfate, filtered,

and the solvent is removed under reduced pressure to yield the crude trimethylene sulfate.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethyl acetate/hexanes) to afford pure trimethylene sulfate as a white

crystalline solid.

Reaction Setup Reaction Work-up & Purification

Dissolve 1,3-Propanediol
in anhydrous DCM Cool to 0°C Add Triethylamine Dropwise addition of

Sulfuryl Chloride in DCM Stir at RT for 12-24h Filter Triethylammonium
Chloride Salt Wash with HCl, NaHCO₃, Brine Dry with Na₂SO₄ Concentrate in vacuo Recrystallize ProductPure Trimethylene Sulfate

Click to download full resolution via product page
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Synthesis workflow for trimethylene sulfate.

Chemical Reactivity
The chemical reactivity of trimethylene sulfate is dominated by its susceptibility to nucleophilic

attack, leading to ring-opening reactions. This property makes it a valuable intermediate in

organic synthesis.

Hydrolysis
In the presence of water, trimethylene sulfate undergoes hydrolysis to yield 1,3-propanediol

and sulfuric acid. This reaction can be catalyzed by both acids and bases.[2] The rate of

hydrolysis is dependent on the pH of the solution.

Nucleophilic Ring-Opening
Trimethylene sulfate is a potent alkylating agent due to the strained ring structure.[2] It readily

reacts with a variety of nucleophiles, resulting in the opening of the cyclic sulfate and the

formation of a 3-substituted propyl sulfate. This reaction provides a convenient method for

introducing a HO-(CH₂)₃-O-SO₂- functionality onto a nucleophilic substrate.

Trimethylene Sulfate

Tetrahedral Intermediate

Nucleophile (Nu⁻)

Nucleophilic Attack

Ring-Opened Product
(Nu-(CH₂)₃-OSO₃⁻)

Ring Opening
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General mechanism of nucleophilic ring-opening.

Applications in Research and Development
Electrolyte Additive in Lithium-Ion Batteries
Trimethylene sulfate has been investigated as an electrolyte additive in lithium-ion batteries. It

can form a stable solid electrolyte interphase (SEI) on the surface of the electrodes, which can

improve the cycling stability and performance of the battery.

Experimental Evaluation:

Charge-Discharge Cycling: To assess the impact on battery capacity and longevity.

Cyclic Voltammetry (CV): To study the electrochemical behavior and the formation of the SEI

layer.

Scanning Electron Microscopy (SEM): To visualize the morphology of the electrode surface

and the SEI film.

X-ray Photoelectron Spectroscopy (XPS): To determine the chemical composition of the SEI

layer.

Electrochemical Impedance Spectroscopy (EIS): To measure the impedance of the battery

and evaluate the properties of the SEI film.

Organic Synthesis
As a bifunctional electrophile, trimethylene sulfate serves as a versatile building block in

organic synthesis for the preparation of various sulfur-containing heterocyclic compounds and

as a precursor for the introduction of a sulfated propyl chain.

Biological Activity and Signaling Pathways
Currently, there is a lack of direct evidence in the scientific literature detailing specific signaling

pathways that are modulated by trimethylene sulfate. However, based on its chemical nature

as a potent SN2 alkylating agent, it is plausible that trimethylene sulfate could interact with

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b092673?utm_src=pdf-body-img
https://www.benchchem.com/product/b092673?utm_src=pdf-body
https://www.benchchem.com/product/b092673?utm_src=pdf-body
https://www.benchchem.com/product/b092673?utm_src=pdf-body
https://www.benchchem.com/product/b092673?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


biological nucleophiles such as the thiol groups of cysteine residues in proteins or the nitrogen

atoms of DNA bases.[3] Such interactions could potentially lead to the disruption of protein

function or genotoxicity. Further research is required to elucidate any specific biological

activities and signaling pathways affected by trimethylene sulfate.

Toxicology and Safety
Specific toxicological data for trimethylene sulfate is not extensively available. However, as a

reactive alkylating agent, it should be handled with caution. Alkylating agents as a class of

compounds are known to have mutagenic, carcinogenic, and cytotoxic effects due to their

ability to covalently modify biological macromolecules.[4]

Safety Precautions:

Handling: Should be handled in a well-ventilated fume hood.

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including gloves

and safety glasses.[5]

Storage: Store in a cool, dry place away from moisture and incompatible materials such as

strong acids and oxidizing agents.[5]

Disposal: Dispose of in accordance with local, state, and federal regulations for hazardous

chemical waste.

This technical guide provides a summary of the current knowledge on trimethylene sulfate.

Researchers and professionals are encouraged to consult the primary literature and safety

data sheets for the most up-to-date and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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